Cas no 57987-76-5 (Isoquinoline, 7,8-dichloro-, hydrochloride)
57987-76-5 structure
Product Name:Isoquinoline, 7,8-dichloro-, hydrochloride
CAS No:57987-76-5
MF:C9H6Cl3N
MW:234.509639263153
CID:343567
PubChem ID:12595063
Update Time:2025-04-19
Isoquinoline, 7,8-dichloro-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 7,8-dichloro-, hydrochloride
- 7,8-dichloroisoquinoline,hydrochloride
- SCHEMBL11737866
- 57987-76-5
- 7,8-Dichloroisoquinoline--hydrogen chloride (1/1)
- DTXSID00503763
- UOQQIHKVWJJIOJ-UHFFFAOYSA-N
- 7,8-dichloroisoquinoline hydrochloride
-
- Inchi: 1S/C9H5Cl2N.ClH/c10-8-2-1-6-3-4-12-5-7(6)9(8)11;/h1-5H;1H
- InChI Key: UOQQIHKVWJJIOJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2C=CN=CC=21)Cl.Cl
Computed Properties
- Exact Mass: 232.95678
- Monoisotopic Mass: 232.956582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Isoquinoline, 7,8-dichloro-, hydrochloride Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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